5-{3-[(4-methyl-2-nitrophenoxy)methyl]phenyl}-4-[3-(morpholin-4-yl)propyl]-4H-1,2,4-triazole-3-thiol
Catalog No.
S11294210
CAS No.
M.F
C23H27N5O4S
M. Wt
469.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
5-{3-[(4-methyl-2-nitrophenoxy)methyl]phenyl}-4-[3-(morpholin-4-yl)propyl]-4H-1,2,4-triazole-3-thiol
IUPAC Name
3-[3-[(4-methyl-2-nitrophenoxy)methyl]phenyl]-4-(3-morpholin-4-ylpropyl)-1H-1,2,4-triazole-5-thione
Molecular Formula
C23H27N5O4S
Molecular Weight
469.6 g/mol
InChI
InChI=1S/C23H27N5O4S/c1-17-6-7-21(20(14-17)28(29)30)32-16-18-4-2-5-19(15-18)22-24-25-23(33)27(22)9-3-8-26-10-12-31-13-11-26/h2,4-7,14-15H,3,8-13,16H2,1H3,(H,25,33)
InChI Key
WZIBCBWSCTZQFL-UHFFFAOYSA-N
Canonical SMILES
CC1=CC(=C(C=C1)OCC2=CC(=CC=C2)C3=NNC(=S)N3CCCN4CCOCC4)[N+](=O)[O-]
XLogP3
3.3
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
469.17837553 g/mol
Monoisotopic Mass
469.17837553 g/mol
Heavy Atom Count
33
Dates
Last modified: 08-09-2024
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